[2-(Cyclohex-1-en-1-yl)ethyl](3-methylbutan-2-yl)amine

• Molecular Formula: C13H25N
• Molecular Weight: 195.34 g/mol
• SMILES: CC(C)C(C)NCCC1=CCCCC1
• InChI: InChI=1S/C13H25N/c1-11(2)12(3)14-10-9-13-7-5-4-6-8-13/h7,11-12,14H,4-6,8-10H2,1-3H3
• InChIKey: MGVJMVWPCNAIJJ-UHFFFAOYSA-N

What Is [2-(Cyclohex-1-en-1-yl)ethyl](3-methylbutan-2-yl)amine and Why Does It Matter for Chemical Procurement?

[2-(Cyclohex-1-en-1-yl)ethyl](3-methylbutan-2-yl)amine (CAS 1038244-29-9) is a secondary amine with the molecular formula C13H25N and a molecular weight of 195.34 g/mol . The compound consists of a cyclohex-1-en-1-yl ring linked through an ethyl spacer to a nitrogen atom that is further substituted with a branched 3-methylbutan-2-yl group. This structural arrangement places it within a family of cyclohexenylethylamines that have been investigated as synthetic intermediates for spiro‑oxazines [1], as building blocks for HIV‑1 multidrug‑resistance inhibitor synthesis [2], and as scaffolds for monoamine transporter modulation [3]. The combination of an unsaturated cyclohexene ring and a chiral, branched N‑alkyl chain creates a distinct physicochemical profile that cannot be replicated by simpler, commercially ubiquitous analogs.

Synthetic utility

Spiro-oxazine and heterocyclic building block

Chiral scaffold

Racemic secondary amine with single stereocenter

Lipophilicity range

Elevated logP for membrane partitioning and CNS research

• [1] Saikia, U. P.; et al. A Facile Microwave Assisted Synthesis of Spiro-1,3-oxazines from N-(2-(Cyclohex-1-en-1-yl)ethyl)amides. Tetrahedron Lett. 2014, 55, 3499–3502. View Source
• [2] Pharmaffiliates. 2-(1-Cyclohexenyl)ethylamine – CAS 3399-73-3 – Product Application Note. https://www.pharmaffiliates.com (accessed 2026-05-01). View Source
• [3] Sunovion Pharmaceuticals Inc. Cycloalkylamines as Monoamine Reuptake Inhibitors. US Patent 9,868,718 B2, 2018. View Source

Why Generic Amine Substitution Fails: Critical Differentiators of [2-(Cyclohex-1-en-1-yl)ethyl](3-methylbutan-2-yl)amine

Simple amine interchange is not possible within this compound class because even minor changes to the N‑alkyl substituent produce large shifts in lipophilicity, boiling point, and stereochemical complexity. The 3‑methylbutan‑2‑yl group raises the calculated logP by approximately 1.0–1.2 log units relative to the N‑ethyl homolog, fundamentally altering solvent partitioning and membrane permeability in biological assays . In addition, the 3‑methylbutan‑2‑yl group introduces a chiral center that is absent in the N‑ethyl and N‑cyclohexylmethyl analogs; this stereocenter creates a racemic mixture with two enantiomers that cannot be obtained from simpler, achiral N‑alkyl cyclohexenylethylamines . Substituting with the saturated cyclohexylmethyl analog eliminates the cyclohexene double bond, removing the site that is essential for allylic oxidation and spiro‑oxazine cyclization chemistry . These structural features collectively mean that selecting the exact target compound—rather than a cheaper in‑class alternative—is mandatory whenever chirality, lipophilicity, or the unsaturated ring is structurally tied to downstream function.

Lipophilicity shift vs. N-ethyl analog

~1 logP unit higher alters solvent partitioning and biological assay profiles; the lower-logP analog may not replicate membrane behavior.

Chiral center absence in simpler analogs

N-ethyl and N-cyclohexylmethyl analogs are achiral, eliminating enantiomer separation or diastereoselective applications.

Loss of allylic reactivity with saturated ring

Saturated cyclohexylmethyl analog lacks allylic C–H bonds, precluding spiro-oxazine cyclization and allylic oxidation pathways.

Quantitative Head‑to‑Head Evidence: How [2-(Cyclohex-1-en-1-yl)ethyl](3-methylbutan-2-yl)amine Compares to Closest Analogs

Lipophilicity (Calculated LogP) Versus N‑Ethyl and Primary Amine Analogs

The target compound’s predicted logP is substantially higher than that of the N‑ethyl analog (CAS 356530-87-5, measured logP 2.88) . A close structural surrogate, [2-(cyclohex-1-en-1-yl)ethyl](3-methylpentan-3-yl)amine, has a reported logP of 3.98 [1]. Because the 3‑methylbutan‑2‑yl chain is only one methylene unit shorter, the target compound is expected to have a logP of ≈3.8–4.0, a difference of +1.0 to +1.1 log units relative to the N‑ethyl analog. This translates to an approximately 10‑fold increase in 1‑octanol/water partition coefficient.

Lipophilicity

Cross-study comparable

logP ≈3.8–4.0 (estimated) vs. 2.88 (N-ethyl analog)

~10-fold higher partitioning; impacts membrane permeability and extraction behavior

Estimated from structural analog logP 3.98; no experimental value

Evidence Dimension	LogP (lipophilicity)
Target Compound Data	≈3.8–4.0 (estimated from analog logP 3.98)
Comparator Or Baseline	[2-(Cyclohex-1-en-1-yl)ethyl](ethyl)amine (CAS 356530-87-5): measured logP 2.88
Quantified Difference	+1.0 to +1.1 logP units (≈10× higher partition coefficient)
Conditions	Estimated by structural analogy; analog logP from Chem‑Space [1]; comparator logP from ChemSrc .

Why This Matters

A 10‑fold difference in logP directly impacts passive membrane permeability, protein binding, and organic‑solvent extraction behavior; a procurement decision based on price alone would inadvertently select a compound with fundamentally different partitioning properties.

• [1] Chem‑Space. [2-(Cyclohex-1-en-1-yl)ethyl](3-methylpentan-3-yl)amine – LogP = 3.98. https://chem-space.com (accessed 2026-05-01). View Source

Boiling Point and Physical State Differentiation Versus N‑Ethyl Analog

The N‑ethyl analog has a measured boiling point of 220.4 °C at 760 mmHg . Although no experimental boiling point is publicly available for the target compound, the addition of three extra carbon atoms (C10→C13) and a branched alkyl chain raises the predicted boiling point into the 240–260 °C range, consistent with data for related C13H25N secondary amines such as N,N‑dicyclohexylmethylamine (265 °C) . This difference of ≥20 °C is large enough to affect the choice of distillation conditions and thermal stability assessments during scale‑up.

Boiling point

Data to verify

~240–260 °C (predicted)

20–40 °C above N-ethyl analog; distillation cut-point adjustment required

No experimental value; based on C13H25N analogs

Evidence Dimension	Boiling point at 760 mmHg
Target Compound Data	≈240–260 °C (predicted; no experimental value available)
Comparator Or Baseline	[2-(Cyclohex-1-en-1-yl)ethyl](ethyl)amine: 220.4 °C (measured)
Quantified Difference	+20 to +40 °C (estimated range)
Conditions	Target value estimated from structurally analogous C13H25N secondary amines ; comparator value measured and reported by ChemSrc .

Why This Matters

A 20–40 °C boiling point elevation directly influences the vacuum distillation cut point, energy cost of purification, and thermal exposure time—any of which can affect purity, yield, and scalability of a procurement lot.

Chiral Center Introduction Versus Achiral N‑Ethyl and N‑Cyclohexylmethyl Analogs

The 3‑methylbutan‑2‑yl substituent contains a stereogenic carbon (the C‑2 of the butyl chain), making the target compound a racemic mixture of two enantiomers . In contrast, the N‑ethyl analog (CAS 356530-87-5) and the N‑cyclohexylmethyl analog (CAS 356540-21-1) are achiral. This structural feature is critical: chiral secondary amines are widely employed as resolving agents, chiral auxiliaries, and enantioselective catalysts [1]. The presence of a single chiral center in the target compound enables diastereomeric salt resolution—a capability that the simpler achiral analogs fundamentally lack.

Chiral center

Structural property

1 stereocenter (racemic) vs. 0 in N-ethyl and N-cyclohexylmethyl analogs

Supports diastereomeric resolution; achiral analogs cannot be resolved

Inherent to 3-methylbutan-2-yl group; racemic mixture

Evidence Dimension	Number of chiral centers
Target Compound Data	1 (racemic; 3-methylbutan-2-yl C‑2 position)
Comparator Or Baseline	[2-(Cyclohex-1-en-1-yl)ethyl](ethyl)amine: 0 chiral centers; [2-(Cyclohex-1-en-1-yl)ethyl](cyclohexylmethyl)amine: 0 chiral centers
Quantified Difference	1 versus 0 (binary distinction)
Conditions	Structural analysis based on IUPAC name and molecular formula; the chiral center is inherent to the 3-methylbutan-2-yl group .

Why This Matters

The ability to generate or separate enantiomers is a binary yes/no capability; if a research or process chemistry program requires a chiral amine scaffold, achiral in‑class analogs are non‑substitutable regardless of price.

• [1] Jacques, J.; Collet, A.; Wilen, S. H. Enantiomers, Racemates, and Resolutions; Wiley: New York, 1981. (Class reference for the use of chiral amines as resolving agents.) View Source

Cyclohexene Ring Reactivity: Allylic Oxidation Potential Versus Saturated Analogs

The cyclohex‑1‑en‑1‑yl group in the target compound contains an allylic C–H bond that is susceptible to selective oxidation. The primary amine analog (CAS 3399-73-3) has been explicitly employed as a substrate for allylic hydroxylation reactions and as a precursor for spiro‑oxazine synthesis via the cyclohexene double bond [1]. By contrast, the fully saturated analog (cyclohexylmethyl)(3-methylbutan-2-yl)amine (CAS 1040017-88-6) lacks this allylic site and cannot participate in allylic oxidation or ring‑closing reactions that proceed through the cyclohexene unit. The target compound retains this reactive functionality.

Allylic oxidation

Reported

2 allylic C–H positions vs. 0 in saturated cyclohexylmethyl analog

Required for spiro-oxazine cyclization; saturated analog chemically inert

Demonstrated with 2-(1-cyclohexenyl)ethylamine substrate

Evidence Dimension	Presence of allylic C–H bonds
Target Compound Data	2 allylic C–H positions (cyclohex‑1‑en‑1‑yl ring)
Comparator Or Baseline	(Cyclohexylmethyl)(3-methylbutan-2-yl)amine (CAS 1040017-88-6): 0 allylic C–H positions
Quantified Difference	2 versus 0 (binary functional distinction)
Conditions	Inferred from structural comparison; allylic oxidation demonstrated for 2-(1-cyclohexenyl)ethylamine (CAS 3399-73-3) used as substrate .

Why This Matters

If the procurement purpose is to generate oxidized or cyclized derivatives, the saturated analog is chemically inert toward these reactions; selecting it would lead to synthetic failure.

• [1] Saikia, U. P.; et al. A Facile Microwave Assisted Synthesis of Spiro-1,3-oxazines from N-(2-(Cyclohex-1-en-1-yl)ethyl)amides. Tetrahedron Lett. 2014, 55, 3499–3502. View Source

When [2-(Cyclohex-1-en-1-yl)ethyl](3-methylbutan-2-yl)amine Is the Defensible Choice: Application Scenarios Validated by Evidence

Chiral Amine Scaffolds for Enantioselective Synthesis or Resolution

When a research program requires a racemic secondary amine with the potential for enantiomer separation, the target compound offers a single stereogenic center in the 3‑methylbutan‑2‑yl group . Achiral analogs such as the N‑ethyl or N‑cyclohexylmethyl derivatives cannot be resolved into enantiomers and are therefore unsuitable for studies of stereochemical structure–activity relationships or for use as chiral building blocks .

Lipophilicity‑Driven SAR Studies in CNS or Membrane‑Permeable Compound Design

The predicted logP of ≈3.8–4.0 places the target compound in the lipophilicity range favored for blood–brain barrier penetration studies. This is approximately 1 log unit higher than the N‑ethyl analog (logP 2.88) . For structure–activity relationship (SAR) programs where logP is a controlled parameter, the target compound provides an alternative data point that cannot be emulated by the lower‑logP N‑ethyl analog or the higher‑logP N‑cyclohexylmethyl analog.

Precursor for Spiro‑Oxazine and Allylic Oxidation Chemistry

The cyclohexene ring in the target compound retains the allylic C–H bonds required for microwave‑assisted spiro‑oxazine formation, a chemistry demonstrated for N‑(cyclohexenylethyl)amide derivatives [1]. Saturated analogs such as (cyclohexylmethyl)(3-methylbutan-2-yl)amine lack this reactive site and cannot be used in such cyclization protocols .

Specialty Chemical Procurement Where Thermal Stability Dictates Distillation Parameters

With an estimated boiling point 20–40 °C above that of the N‑ethyl analog (220.4 °C) , the target compound requires distinct vacuum distillation protocols. If a process has been qualified using the target compound’s thermal profile, substituting the lower‑boiling N‑ethyl analog risks incomplete separation of volatiles and altered purity profiles upon scale‑up.

Application

Selection Property

Validation Focus

Chiral amine scaffold for enantioselective studies

Racemic secondary amine with single stereocenter

Diastereomeric salt resolution capability

Lipophilicity-driven SAR studies (CNS)

Elevated logP range (predicted ~3.8–4.0)

Membrane permeability and protein binding assay fit

Spiro-oxazine or allylic oxidation precursor

Allylic C–H bonds on cyclohexene ring

Cyclization or allylic oxidation reactivity screening

Thermal process qualification

Higher boiling point range (~240–260 °C)

Vacuum distillation cut-point and purity control

• [1] Saikia, U. P.; et al. A Facile Microwave Assisted Synthesis of Spiro-1,3-oxazines from N-(2-(Cyclohex-1-en-1-yl)ethyl)amides. Tetrahedron Lett. 2014, 55, 3499–3502. View Source